Cas no 1142201-33-9 ([2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid)

• Product Name: [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid
• CAS No: 1142201-33-9
• MF: C₇H₉NO₃S₂
• MW: 219.281259298325
• CID: 4681038
• Update Time: 2025-11-02

[2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid
• 2-(2-(Ethylthio)-4-oxo-4,5-dihydrothiazol-5-yl)acetic acid
• [2-(ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetic acid
• STK505399
• [2-(ethylsulfanyl)-4-oxo-5H-1,3-thiazol-5-yl]acetic acid
• [2-(ethylsulfanyl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C7H9NO3S2/c1-2-12-7-8-6(11)4(13-7)3-5(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： YTOGGNPWISOTTN-UHFFFAOYSA-N
• SMILES： S1C(=NC(C1CC(=O)O)=O)SCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 265
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid

Comprehensive Guide to [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid (CAS No. 1142201-33-9)

[2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid (CAS No. 1142201-33-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, known for its diverse biological activities. The presence of both ethylthio and acetic acid functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid features a thiazole ring with an ethylthio substituent at the 2-position and an acetic acid moiety at the 5-position. This unique arrangement contributes to its versatility in forming derivatives for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural similarity to naturally occurring thiazole-containing compounds.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in drug discovery and material science. [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid has garnered attention for its potential role in developing antimicrobial agents and enzyme inhibitors. Its modifiable structure allows for the creation of tailored compounds targeting specific biological pathways.

The synthesis of [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid typically involves the condensation of ethylthio-substituted precursors with acetic acid derivatives. This process is optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Advanced purification techniques, such as column chromatography and recrystallization, are employed to achieve the desired quality.

One of the most exciting applications of [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid is in the development of novel therapeutics. Its structural features make it a promising candidate for designing anti-inflammatory and antioxidant agents. Recent studies have explored its potential in modulating cellular signaling pathways, offering new avenues for treating chronic diseases.

In the agrochemical sector, [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid is being investigated for its role in developing eco-friendly pesticides. Its ability to interfere with pest metabolism while minimizing environmental impact aligns with the growing demand for sustainable agricultural solutions. Researchers are also exploring its use as a plant growth regulator to enhance crop yields.

The market for thiazole-based compounds is expanding rapidly, with [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid positioned as a key player. Its versatility and broad applicability make it a sought-after intermediate in both academic and industrial research. Companies specializing in fine chemicals are increasingly offering this compound to meet the rising demand.

For researchers and manufacturers, understanding the physicochemical properties of [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid is crucial. Its solubility, stability, and reactivity under various conditions must be carefully considered during formulation and storage. Proper handling ensures the compound retains its efficacy throughout its lifecycle.

Looking ahead, the future of [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid appears promising. Ongoing research is uncovering new applications, particularly in nanotechnology and biomaterials. Its integration into advanced drug delivery systems and functional materials highlights its potential to revolutionize multiple industries.

In conclusion, [2-(Ethylthio)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl] acetic acid (CAS No. 1142201-33-9) is a multifaceted compound with significant scientific and commercial value. Its unique structure and diverse applications make it a focal point for innovation in chemistry and beyond. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.